Cas no 138891-02-8 (N-Methyl-3-bromoacetyl-2-thiophenesulfonamide)

N-Methyl-3-bromoacetyl-2-thiophenesulfonamide structure
138891-02-8 structure
Product Name:N-Methyl-3-bromoacetyl-2-thiophenesulfonamide
CAS No:138891-02-8
MF:C7H8BrNO3S2
MW:298.177318572998
CID:2154619
PubChem ID:10756469
Update Time:2025-04-21

N-Methyl-3-bromoacetyl-2-thiophenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-3-bromoacetyl-2-thiophenesulfonamide
    • DB-361402
    • 138891-02-8
    • DTXSID001234048
    • 3-(2-Bromoacetyl)-N-methyl-2-thiophenesulfonamide
    • SCHEMBL7508269
    • Inchi: 1S/C7H8BrNO3S2/c1-9-14(11,12)7-5(2-3-13-7)6(10)4-8/h2-3,9H,4H2,1H3
    • InChI Key: VUGWOVVGJNBFMK-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=CSC=1S(NC)(=O)=O)=O

Computed Properties

  • Exact Mass: 296.91290Da
  • Monoisotopic Mass: 296.91290Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 99.9Ų

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